Methyl Desoxycholate-d5 Methyl Desoxycholate-d5
Brand Name: Vulcanchem
CAS No.: 52840-15-0
VCID: VC0140350
InChI: InChI=1S/C25H42O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-22,26-27H,5-14H2,1-4H3/t15-,16-,17-,18?,19-,20+,21?,22+,24+,25-/m1/s1/i11D2,13D2,17D
SMILES: CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
Molecular Formula: C25H42O4
Molecular Weight: 411.638

Methyl Desoxycholate-d5

CAS No.: 52840-15-0

Cat. No.: VC0140350

Molecular Formula: C25H42O4

Molecular Weight: 411.638

* For research use only. Not for human or veterinary use.

Methyl Desoxycholate-d5 - 52840-15-0

Specification

CAS No. 52840-15-0
Molecular Formula C25H42O4
Molecular Weight 411.638
IUPAC Name methyl (4R)-4-[(3R,5R,10S,12S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,12-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C25H42O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-22,26-27H,5-14H2,1-4H3/t15-,16-,17-,18?,19-,20+,21?,22+,24+,25-/m1/s1/i11D2,13D2,17D
Standard InChI Key ZHUOOEGSSFNTNP-HDOOTMMTSA-N
SMILES CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator